2,5-Dibromo-4-cyclopropoxypyridine

• Molecular Formula: C8H7Br2NO
• Molecular Weight: 292.95 g/mol
• IUPAC Name: 2,5-dibromo-4-cyclopropyloxypyridine
• InChI: InChI=1S/C8H7Br2NO/c9-6-4-11-8(10)3-7(6)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: RUSUSZWNHNCLCL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC=C2Br)Br

Description

2,5-Dibromo-4-cyclopropoxypyridine is a halogenated pyridine derivative featuring a cyclopropoxy substituent at the 4-position and bromine atoms at the 2- and 5-positions. Its molecular formula is C₉H₇Br₂NO, with a molecular weight of 329.97 g/mol. The cyclopropoxy group introduces steric bulk and electronic effects distinct from simpler alkyl or alkoxy substituents, making this compound valuable in medicinal chemistry and materials science. It is frequently employed as an intermediate in synthesizing pharmaceuticals, agrochemicals, and ligands for catalysis due to its ability to undergo cross-coupling reactions (e.g., Suzuki-Miyaura) and functional group transformations .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,5-Dibromo-4-cyclopropoxypyridine typically involves the bromination of 4-cyclopropoxypyridine. One common method includes the use of N-bromosuccinimide (NBS) as the brominating agent in the presence of a solvent like acetonitrile. The reaction is carried out under controlled temperature conditions to ensure selective bromination at the desired positions .

Industrial Production Methods: For industrial-scale production, the process is optimized to achieve high yields and purity. This involves the use of continuous flow reactors and automated systems to control the reaction parameters precisely. The bromination reaction is followed by purification steps such as recrystallization or chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions: 2,5-Dibromo-4-cyclopropoxypyridine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Coupling Reactions: It can participate in Suzuki-Miyaura cross-coupling reactions with boronic acids to form biaryl compounds.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include sodium amide, thiourea, and alkoxides. The reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Coupling Reactions: Palladium catalysts and bases such as potassium carbonate are used in the presence of solvents like toluene or ethanol.

Oxidation and Reduction Reactions: Oxidizing agents like potassium permanganate or reducing agents like lithium aluminum hydride are employed under controlled conditions.

Major Products Formed: The major products formed from these reactions include substituted pyridines, biaryl compounds, and various oxidized or reduced derivatives .

Scientific Research Applications

2,5-Dibromo-4-cyclopropoxypyridine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use as a pharmacophore in drug design and development.

Industry: It is utilized in the production of agrochemicals, dyes, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2,5-Dibromo-4-cyclopropoxypyridine involves its interaction with specific molecular targets and pathways. The bromine atoms and the cyclopropoxy group play crucial roles in its reactivity and binding affinity. The compound can act as an electrophile, forming covalent bonds with nucleophilic sites on target molecules. This interaction can lead to the inhibition of enzymatic activities or disruption of cellular processes .

Comparison with Similar Compounds

Structural and Electronic Differences

• Cyclopropoxy vs. Methyl/Methoxy : The cyclopropoxy group’s three-membered ring introduces significant steric hindrance and electron-donating effects via the oxygen atom. This contrasts with the smaller methyl group (purely electron-donating) and methoxy group (stronger electron-donating due to lone pairs on oxygen). These differences influence reactivity in cross-coupling reactions; for example, the cyclopropoxy derivative may exhibit slower kinetics in Suzuki couplings compared to methoxy-substituted analogs due to steric blocking .

Physicochemical Properties

• Solubility : The cyclopropoxy derivative’s larger hydrophobic substituent reduces water solubility compared to methyl- or methoxy-substituted analogs.
• Thermal Stability : The cyclopropoxy group’s strained ring may lower thermal stability, as evidenced by its moderately higher melting point compared to methyl derivatives, which lack such strain .